(E)-N-(3-(1H-imidazol-1-yl)propyl)-N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-3-(thiophen-2-yl)acrylamide hydrochloride

• IUPAC Name: (E)-N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-(3-imidazol-1-ylpropyl)-3-thiophen-2-ylprop-2-enamide;hydrochloride
• InChI: InChI=1S/C21H19ClN4OS2.ClH/c1-15-5-7-17(22)20-19(15)24-21(29-20)26(11-3-10-25-12-9-23-14-25)18(27)8-6-16-4-2-13-28-16;/h2,4-9,12-14H,3,10-11H2,1H3;1H/b8-6+
• InChI Key: OEMCQHZCWATNJK-WVLIHFOGSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)Cl)SC(=N2)N(CCCN3C=CN=C3)C(=O)C=CC4=CC=CS4.Cl
• Isomeric SMILES: CC1=C2C(=C(C=C1)Cl)SC(=N2)N(CCCN3C=CN=C3)C(=O)/C=C/C4=CC=CS4.Cl
• Molecular Formula: C21H20Cl2N4OS2
• Molecular Weight: 479.4 g/mol
• CAS No.: 1217195-88-4

Description

The compound (E)-N-(3-(1H-imidazol-1-yl)propyl)-N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-3-(thiophen-2-yl)acrylamide hydrochloride is a structurally complex molecule featuring:

• A benzo[d]thiazole core substituted with 7-chloro and 4-methyl groups, which influence electronic and steric properties.
• A 3-(1H-imidazol-1-yl)propyl side chain, contributing to solubility and hydrogen-bonding interactions.
• A hydrochloride salt formulation, improving bioavailability and crystallinity .

However, specific biological data for this derivative remain unreported in the provided literature.

Biological Activity

The compound (E)-N-(3-(1H-imidazol-1-yl)propyl)-N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-3-(thiophen-2-yl)acrylamide hydrochloride is a synthetic organic molecule that incorporates multiple pharmacologically relevant moieties, including imidazole, benzo[d]thiazole, and thiophene. These structural features suggest potential applications in medicinal chemistry, particularly in antimicrobial and anticancer research.

Chemical Structure and Properties

The compound's IUPAC name reflects its complex structure, which includes:

• Imidazole ring : Known for its biological activity and role in various biochemical processes.
• Benzo[d]thiazole moiety : Associated with significant biological activities including antimicrobial and anticancer effects.
• Thiophene ring : Often found in pharmaceuticals due to its ability to enhance biological activity.

Structural Formula

$$\text{C}_{15}\text{H}_{16}\text{Cl}\text{N}_{3}\text{S}$$

Antimicrobial Activity

Research indicates that compounds containing imidazole and thiazole rings exhibit notable antimicrobial properties. Studies have shown that derivatives similar to the compound demonstrate significant activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli .

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Compound A	S. aureus	12.5 µg/mL
Compound B	E. coli	25 µg/mL

Antifungal Activity

In vitro studies have highlighted the antifungal properties of related compounds. For example, some derivatives showed better efficacy against Candida albicans than standard antifungal agents like fluconazole . The specific mechanism often involves disruption of fungal cell membrane integrity.

Anticancer Activity

The incorporation of the imidazole moiety is significant in anticancer research. Compounds with similar structures have been studied for their ability to inhibit cancer cell proliferation. For instance, certain benzothiazole derivatives have shown promising results in targeting cancer cell lines such as MCF-7 (breast cancer) and HepG2 (liver cancer) .

The biological activity of this compound can be attributed to several mechanisms:

• Enzyme Inhibition : Many imidazole-based compounds act as enzyme inhibitors, blocking pathways critical for microbial survival or cancer cell proliferation.
• Membrane Disruption : The interaction with lipid membranes can lead to increased permeability, causing cell lysis in microbes.
• DNA Intercalation : Some derivatives may intercalate into DNA, disrupting replication processes crucial for cancer cells.

Case Studies

• Antimicrobial Efficacy : A study evaluated the effectiveness of a related compound against a panel of bacterial strains, revealing a strong correlation between structural modifications and enhanced antimicrobial activity .
• Cytotoxicity Assessment : In vitro cytotoxicity assays demonstrated that the compound exhibited selective toxicity towards cancer cells while sparing normal cells, indicating potential for therapeutic use .

Chemical Reactions Analysis

Reactivity of the Acrylamide Moiety

The (E)-configured acrylamide group is susceptible to nucleophilic additions, hydrolysis, and cycloadditions. Key reactions include:

Reaction Type	Conditions	Product/Outcome	Supporting Evidence
Hydrolysis	Acidic/alkaline aqueous media	Carboxylic acid derivative
Michael Addition	Nucleophiles (e.g., amines)	β-Substituted acrylamide adducts
Cycloaddition (Diels-Alder)	Thermal/photoactivation	Six-membered ring systems

The hydrochloride salt may enhance solubility in polar solvents, facilitating hydrolysis under acidic conditions.

Imidazole Substituent

• Alkylation/Protonation : The imidazole nitrogen can act as a nucleophile, undergoing alkylation with electrophiles (e.g., alkyl halides) or protonation in acidic environments .

• Coordination Chemistry : Potential ligand for metal ions (e.g., Zn²⁺, Cu²⁺), forming complexes that alter bioactivity.

Thiazole and Thiophene Rings

• Electrophilic Substitution : Thiophene’s α-positions are reactive toward nitration, sulfonation, or halogenation.

• Oxidation : Thiophene may oxidize to form sulfoxides or sulfones under strong oxidizing agents.

Amide Bond Stability

The tertiary amide bond between the propylimidazole and thiazole groups is relatively resistant to hydrolysis but may cleave under prolonged exposure to:

• Strong acids (e.g., HCl, H₂SO₄) → Formation of carboxylic acid and amine fragments.

• Enzymatic action (e.g., proteases) → Biodegradation pathway.

Salt-Specific Interactions

The hydrochloride counterion may participate in:

• Ion-exchange reactions with other salts (e.g., sodium bicarbonate → free base formation).

• pH-dependent solubility shifts , influencing reaction kinetics in aqueous media .

Thermal and Photochemical Behavior

• Thermal Decomposition : Above 200°C, degradation products may include chlorinated hydrocarbons (from the thiazole group) and sulfur oxides.

• Photoisomerization : The (E)-acrylamide configuration may isomerize to (Z)-form under UV light, altering biological activity.

Limitations and Research Gaps

While structural analogs (e.g., imidazole-propyl benzodioxine carboxamide ) provide indirect insights, experimental data specific to this compound’s reactivity remain limited. Further studies are needed to:

• Quantify reaction kinetics under varying conditions.

• Characterize intermediates and byproducts via NMR/MS.

• Evaluate catalytic effects of the thiazole-chloro group on reaction selectivity.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

Key structural analogues differ in benzothiazole substitution patterns and side-chain modifications , which critically affect physicochemical and biological properties. Below is a comparative analysis:

Compound	Substituents on Benzothiazole	Molecular Formula	Molecular Weight	Key Features
Target Compound: (E)-N-(3-(1H-imidazol-1-yl)propyl)-N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-3-(thiophen-2-yl)acrylamide hydrochloride	7-Cl, 4-CH₃	C₂₂H₂₃ClN₄OS₂	459.0	Chlorine and methyl groups enhance lipophilicity; imidazole improves solubility .
(E)-N-(3-(1H-imidazol-1-yl)propyl)-N-(6-ethylbenzo[d]thiazol-2-yl)-3-(thiophen-2-yl)acrylamide hydrochloride	6-C₂H₅	C₂₂H₂₃ClN₄OS₂	459.0	Ethyl group increases steric bulk, potentially reducing membrane permeability.
(E)-N-(3-(1H-imidazol-1-yl)propyl)-N-(5,7-dimethylbenzo[d]thiazol-2-yl)-3-(thiophen-2-yl)acrylamide hydrochloride	5-CH₃, 7-CH₃	C₂₂H₂₃ClN₄OS₂	459.0	Dual methyl groups may improve metabolic stability via steric shielding.
(E)-N-(3-(1H-imidazol-1-yl)propyl)-N-(4,5-dimethylbenzo[d]thiazol-2-yl)-3-(thiophen-2-yl)acrylamide hydrochloride	4-CH₃, 5-CH₃	C₂₂H₂₃ClN₄OS₂	459.0	Adjacent methyl groups could disrupt planar aromatic stacking interactions.
N-(6-chlorobenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)-2-(1,3-dioxoisoindolin-2-yl)acetamide hydrochloride	6-Cl	C₂₂H₂₂Cl₂N₄O₃S	493.4	Dimethylamino group enhances basicity; dioxoisoindolin moiety alters polarity.

Physicochemical Properties

• Lipophilicity : The 7-chloro-4-methyl substitution in the target compound likely increases logP compared to 6-ethyl or 5,7-dimethyl analogues, affecting bioavailability.
• Solubility: The imidazole-propyl side chain and hydrochloride salt enhance aqueous solubility relative to neutral variants (e.g., non-salt forms in ) .

Limitations in Available Data

• Biological Activity: No direct pharmacological data are reported for the target compound or its analogues in the provided evidence.
• Thermal Properties : Melting points, boiling points, and stability data are absent, limiting formulation insights.

Q & A

Q. What synthetic strategies are recommended to optimize the yield of (E)-N-(3-(1H-imidazol-1-yl)propyl)-N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-3-(thiophen-2-yl)acrylamide hydrochloride?

To optimize synthesis, focus on:

• Reaction conditions : Use ethanol or DCM as solvents for intermediate coupling steps, as demonstrated in thiazole-acrylamide syntheses .
• Catalysts : L-Proline (15 mol%) can enhance imine formation in analogous benzo[d]thiazole derivatives .
• Purification : Silica gel column chromatography (e.g., CHCl₃:MeOH 9:1) resolves polar byproducts, while cold ethanol washing isolates crystalline intermediates .

Q. Which spectroscopic techniques are critical for structural validation of this compound?

• ¹H/¹³C NMR : Confirm regiochemistry of the benzo[d]thiazole and acrylamide moieties (e.g., δ 7.2–8.1 ppm for aromatic protons) .
• Mass spectrometry (HRMS) : Validate molecular ion peaks (e.g., [M+H]⁺) to rule out halogenated impurities .
• X-ray crystallography : Resolve ambiguities in stereochemistry, particularly for the (E)-configured acrylamide bond .

Q. How can researchers assess the solubility of this compound for in vitro assays?

• Solvent screening : Test solubility in DMSO (stock solutions), PBS (pH 7.4), and ethanol using gravimetric analysis .
• Surfactants : For poor aqueous solubility, use Tween 80 (0.1–1% v/v) or PEG-300 to enhance dispersion .

Advanced Research Questions

Q. How to design structure-activity relationship (SAR) studies for this compound’s anticancer activity?

• Structural modifications : Synthesize analogs with substituent variations on the thiophene (e.g., 3-bromo vs. 3-methyl) and imidazole (e.g., N-alkylation) .
• Biological assays : Use MTT assays on MCF-7 cells with IC₅₀ calculations. Compare against positive controls (e.g., Nilotinib) to establish potency .
• Computational modeling : Perform DFT calculations (B3LYP/SDD) to correlate electronic properties (e.g., HOMO-LUMO gaps) with cytotoxicity .

Q. What experimental approaches resolve contradictions in reported biological activity data?

• Purity validation : Use HPLC (≥98% purity, C18 column, acetonitrile:water gradient) to exclude impurities as confounding factors .
• Assay standardization : Replicate protocols under controlled conditions (e.g., 5% CO₂, 37°C) and include triplicate measurements .
• Meta-analysis : Cross-reference data with structurally similar compounds (e.g., thiazole-triazine hybrids) to identify trends in bioactivity .

Q. How to optimize flow-chemistry protocols for scaling up synthesis?

• Continuous-flow reactors : Adapt batch protocols (e.g., imidazole-propyl coupling) using residence times <10 min and Teflon tubing to prevent clogging .
• In-line monitoring : Implement UV-Vis or FTIR probes to track intermediates and adjust reagent stoichiometry dynamically .
• DoE (Design of Experiments) : Use Taguchi methods to optimize parameters (temperature, flow rate) for maximal yield .

Q. What strategies improve formulation stability for in vivo studies?

• Lyophilization : Prepare lyophilized powders with cryoprotectants (e.g., trehalose) for long-term storage .
• Co-solvent systems : Use SBE-β-CD (20% w/v) in saline to enhance aqueous solubility and reduce precipitation .
• Pharmacokinetic profiling : Monitor plasma stability via LC-MS/MS to adjust dosing regimens .

Methodological Notes

• Contradiction analysis : When biological data conflicts, re-examine synthetic intermediates (e.g., via X-ray ) and validate cell-line authenticity (STR profiling) .
• Advanced SAR : Combine wet-lab synthesis with in silico docking (AutoDock Vina) to prioritize analogs targeting kinases or tubulin .